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Compound of Interest

Compound Name: MG-132 (negative control)

Cat. No.: B15576946 Get Quote

This document provides a comprehensive guide for the safe and compliant disposal of the

proteasome inhibitor MG-132 (CAS No. 133407-82-6). The procedures outlined are intended

for researchers, scientists, and drug development professionals. The disposal of MG-132,

regardless of its application as a negative control or active agent, must be handled as

hazardous chemical waste to ensure personnel safety and environmental protection.

Adherence to institutional, local, state, and federal regulations is mandatory.[1]

Hazard Identification and Safety Data
Before handling, it is crucial to be aware of the hazards associated with MG-132. While one

Safety Data Sheet (SDS) considers the substance non-hazardous for transport, it is still

classified as an irritant and slightly hazardous to water.[1] Always consult the specific SDS for

the product you are using and your institution's Environmental Health and Safety (EHS)

guidelines.

Summary of MG-132 Safety Information:
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Hazard Category Description Source

Acute Toxicity

Irritant to skin and mucous

membranes; causes an

irritating effect on the eye.

Cayman Chemical SDS

Environmental Hazard

Water hazard class 1 (Self-

assessment): slightly

hazardous for water. Do not

allow undiluted product or

large quantities to reach

ground water, water course, or

sewage system.

Cayman Chemical SDS

Occupational Exposure

Contains no substances with

occupational exposure limit

values.[1]

APExBIO SDS[1]

Stability

The product is stable under

recommended storage

conditions. Not stable in

solution; should be dissolved

immediately before use.[1]

APExBIO SDS[1]

Protocol for MG-132 Disposal
This protocol details the step-by-step procedure for the safe handling and disposal of MG-132

waste.

2.1. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling MG-132 waste to prevent exposure.

Gloves: Chemical-resistant gloves (e.g., nitrile). Contaminated gloves must be disposed of

as hazardous waste.[1]

Eye Protection: Safety glasses or goggles approved under government standards such as

NIOSH (US) or EN 166 (EU).[1]
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Lab Coat: A standard lab coat is required.

Respiratory Protection: If handling the powder form outside of a ventilated enclosure or if

dust formation is likely, use a full-face particle respirator type N99 (US) or type P2 (EN 143).

[1]

2.2. Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure

correct disposal.

Solid Waste:

Collect unused or expired MG-132 powder, contaminated consumables (e.g., weigh boats,

pipette tips, wipes), and contaminated PPE (e.g., gloves) in a dedicated, sealed, and

clearly labeled hazardous waste container.[2]

Pick up and arrange disposal without creating dust.[1]

Liquid Waste:

Collect solutions containing MG-132 in a sealed, chemical-resistant container (e.g., a high-

density polyethylene or glass bottle).[2]

The container should be designated for non-halogenated or halogenated organic waste,

depending on the solvent used (e.g., DMSO).

Do not mix incompatible waste streams.[3] Do not dispose of MG-132 solutions down the

drain.[4]

Sharps Waste:

Any needles, syringes, or other sharps contaminated with MG-132 must be disposed of

immediately into a designated, puncture-proof sharps container.[2]

2.3. Waste Container Management
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Container Type: All chemical waste must be collected in containers that are appropriate for

the waste they contain and can be securely closed. The original container of the main

component is often suitable.[5]

Container Condition: Ensure containers are in good condition, leak-proof, and compatible

with the waste.

Labeling: All waste containers must be accurately and clearly labeled with the words

"Hazardous Waste." The label must include:

The full chemical name: "MG-132" and any solvents (e.g., "Dimethyl Sulfoxide").

An estimate of the concentration and volume.

The date the waste was first added to the container.

The name and contact information of the principal investigator or laboratory.

Closure: Waste containers must remain closed at all times except when adding waste.[5] Do

not fill containers to the brim; leave adequate headspace (at least 10%) to allow for

expansion.[3]

2.4. Storage and Disposal

Satellite Accumulation: Store sealed and labeled waste containers in a designated satellite

accumulation area within the laboratory. This area should be under the control of laboratory

personnel, away from general work areas, and ideally in secondary containment to prevent

spills.[2]

Arranging Disposal: Do not dispose of MG-132 with household garbage or into the sewer

system. The disposal of this product and its solutions must comply with all environmental

protection and waste disposal legislation.[6] Contact your institution's Environmental Health

and Safety (EHS) department or equivalent office to schedule a pickup for the hazardous

waste.

MG-132 Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2024-04/CWG2024.pdf
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2024-04/CWG2024.pdf
https://oshe.uthm.edu.my/images/document/Environment/Akta/6.%20Guidelines%20on%20the%20Disposal%20of%20Chemical%20Wastes%20from%20Laboratories.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_ML132_A_Guide_for_Laboratory_Professionals.pdf
https://www.pctronics.com.br/manuais/es132-es132c-es132e_iss-msds-north-america-ansi-z400-587e23487782e.1)%20V4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making process for the proper disposal of MG-

132 waste streams in a laboratory setting.

MG-132 Waste Generated

Identify Waste Type

Solid Waste
(Powder, Tips, Gloves)

 Solid

Liquid Waste
(e.g., in DMSO)

 Liquid
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(Needles, Syringes)
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Solid Waste Container

Use Sealable, Compatible
Liquid Waste Bottle

Use Puncture-Proof
Sharps Container

Label Container:
'Hazardous Waste'
+ Contents & Date

Store Securely in
Satellite Accumulation Area

Request Pickup from
EHS / Waste Management

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of MG-132 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15576946?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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